Cas no 61653-14-3 (Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)-)

Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)- structure
61653-14-3 structure
Product Name:Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)-
CAS No:61653-14-3
MF:C14H6FN3
MW:235.215945720673
CID:471366
PubChem ID:21730361
Update Time:2025-04-19

Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)-
    • (6-fluoronaphthalen-2-yl)methanetricarbonitrile
    • DTXSID80617458
    • 61653-14-3
    • Inchi: 1S/C14H6FN3/c15-13-4-2-10-5-12(3-1-11(10)6-13)14(7-16,8-17)9-18/h1-6H
    • InChI Key: VCYCKKCKTWNZFM-UHFFFAOYSA-N
    • SMILES: FC1C=CC2C=C(C(C#N)(C#N)C#N)C=CC=2C=1

Computed Properties

  • Exact Mass: 235.05468
  • Monoisotopic Mass: 235.05457537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • PSA: 71.37
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm